Cas no 2171515-53-8 (3-(1-amino-4,4-dimethylpentyl)oxetan-3-ol)

• Product Name: 3-(1-amino-4,4-dimethylpentyl)oxetan-3-ol
• CAS No: 2171515-53-8
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 5867033
• PubChem ID: 165597932
• Update Time: 2025-08-02

3-(1-amino-4,4-dimethylpentyl)oxetan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-amino-4,4-dimethylpentyl)oxetan-3-ol
• EN300-1638886
• 2171515-53-8

• Inchi： 1S/C10H21NO2/c1-9(2,3)5-4-8(11)10(12)6-13-7-10/h8,12H,4-7,11H2,1-3H3
• InChI Key： UNUAFQBPHSBJKI-UHFFFAOYSA-N
• SMILES： O1CC(C1)(C(CCC(C)(C)C)N)O

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-(1-amino-4,4-dimethylpentyl)oxetan-3-ol

Recent Advances in the Study of 3-(1-amino-4,4-dimethylpentyl)oxetan-3-ol (CAS: 2171515-53-8)

In recent years, the compound 3-(1-amino-4,4-dimethylpentyl)oxetan-3-ol (CAS: 2171515-53-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxetane ring and amino-functionalized side chain, has shown promising potential in drug discovery and development. The oxetane moiety, in particular, is known for its ability to improve the physicochemical properties of drug candidates, such as solubility and metabolic stability, making it a valuable scaffold in medicinal chemistry.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways and biological activities of 3-(1-amino-4,4-dimethylpentyl)oxetan-3-ol. The research team employed a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields and purity of the target compound. The study highlighted the compound's role as a key intermediate in the development of novel protease inhibitors, which are crucial for treating diseases such as HIV and hepatitis C. The researchers also noted the compound's favorable pharmacokinetic profile, which could enhance the efficacy of future drug candidates.

Another significant development was reported in a preprint article on bioRxiv, where 3-(1-amino-4,4-dimethylpentyl)oxetan-3-ol was investigated for its potential application in targeted cancer therapies. The study demonstrated that the compound could be conjugated with monoclonal antibodies to create antibody-drug conjugates (ADCs) with improved tumor-targeting capabilities. Preliminary in vitro and in vivo experiments showed promising results, with reduced off-target effects and enhanced cytotoxicity against cancer cells. These findings suggest that the compound could play a pivotal role in the next generation of cancer therapeutics.

In addition to its therapeutic applications, 3-(1-amino-4,4-dimethylpentyl)oxetan-3-ol has also been studied for its utility in chemical biology tools. A recent paper in ACS Chemical Biology described its use as a versatile building block for the synthesis of activity-based probes (ABPs). These probes enable the visualization and quantification of enzyme activity in complex biological systems, providing valuable insights into disease mechanisms and drug action. The study underscored the compound's compatibility with various labeling techniques, such as fluorescence and biotinylation, further expanding its utility in research.

Despite these advancements, challenges remain in the large-scale production and optimization of 3-(1-amino-4,4-dimethylpentyl)oxetan-3-ol. Current synthetic routes often involve costly reagents and labor-intensive purification steps, which could limit its widespread adoption. However, ongoing research aims to address these issues by developing more efficient and scalable synthetic methodologies. For instance, a recent patent application disclosed a novel catalytic process that significantly reduces production costs while maintaining high yields and purity.

In conclusion, 3-(1-amino-4,4-dimethylpentyl)oxetan-3-ol (CAS: 2171515-53-8) represents a versatile and promising compound in the fields of drug discovery, cancer therapy, and chemical biology. Its unique structural features and demonstrated biological activities make it a valuable asset for researchers and pharmaceutical developers alike. Future studies will likely focus on further optimizing its synthesis, exploring additional therapeutic applications, and elucidating its mechanisms of action at the molecular level. As the field continues to evolve, this compound is poised to play an increasingly important role in advancing biomedical science.